Cas no 189084-66-0 (PBDE 119)

• Product name: PBDE 119
• CAS No: 189084-66-0
• MF: C₁₂H₅Br₅O
• MW: 564.687499761581
• CID: 115533
• PubChem ID: 329754828

PBDE 119 Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-tribromo-2-(3,4-dibromophenoxy)-
• 1,3,5-tribromo-2-(3,4-dibromophenoxy)benzene
• 2,3',4,4',6-Pentabromodiphenyl ether
• 2,3?4,4?6-PentabroModiphenyl ether
• BDE No 119 solution
• 2,2-DIMETHYLBUTYROPHENONE
• 2,3 inverted exclamation marka,4,4 inverted exclamation marka,6-PentaBDE
• 2,3',4,4',6-PentaBDE
• 2,3',4,4',6-Pentabromodiphenyl ether solution
• 2,3,4,4,6-Pentabromodiphenyl ether50µg
• 2,3’,4,4’,6-Pentabromodiphenyl ether
• PBDE 119
• 2,3′,4,4′,6-PentaBDE
• BDE 119
• BDE NO 119
• 2,3μ,4,4μ,6-PentaBDE, 2,3μ,4,4μ,6-Pentabromodiphenyl ether solution, PBDE 119
• bde no 119solution
• M09YX1OF0U
• DTXSID50873928
• Benzene, 1,3,5-tribromo-2-(3,4-dibromophenoxy)-
• UNII-M09YX1OF0U
• Q27283298
• NS00077066
• SCHEMBL16678909
• 189084-66-0
• J-012194
• DTXCID401012113

• MDL： MFCD08460507
• Inchi： InChI=1S/C12H5Br5O/c13-6-3-10(16)12(11(17)4-6)18-7-1-2-8(14)9(15)5-7/h1-5H
• InChI Key： KXEOYBYEJCRPGB-UHFFFAOYSA-N
• SMILES： BrC1C=C(Br)C=C(Br)C=1OC1C=CC(Br)=C(Br)C=1

Computed Properties

• Exact Mass: 559.62600
• Monoisotopic Mass: 559.62573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 9.2Ų
• Tautomer Count: nothing
• XLogP3: 6.9

Experimental Properties

• Density: 2.343±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 433.907°C at 760 mmHg
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: 1.681
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 7.29140
• Color/Form: 50 μg/mL in isooctane

PBDE 119 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H410
• Warning Statement： P210-P261-P273-P301+P310-P331-P501
• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S60
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S60-61-62
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers